Cas no 2172039-62-0 (N,3-bis(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N,3-bis(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172039-62-0
• MF: C₁₀H₁₆N₆
• MW: 220.274240493774
• CID: 6149117
• PubChem ID: 165763736
• Update Time: 2025-05-19

N,3-bis(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N,3-bis(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• N,3-bis(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172039-62-0
• EN300-1592081

• Inchi： 1S/C10H16N6/c1-6(2)13-9-8-10(12-5-11-9)16(7(3)4)15-14-8/h5-7H,1-4H3,(H,11,12,13)
• InChI Key： MOSWKIACXZHORA-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C(C)C

Computed Properties

• Exact Mass: 220.14364454g/mol
• Monoisotopic Mass: 220.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on N,3-bis(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172039-62-0)

N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2172039-62-0, belongs to the class of triazolopyrimidine derivatives, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including amine and alkoxy substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The chemical structure of N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine consists of a fused triazolopyrimidine core, which is a well-documented scaffold in medicinal chemistry. The compound features two propan-2-yl groups attached at the 3-position of the triazolopyrimidine ring, along with an amine group at the 7-position. This specific arrangement of functional groups contributes to the molecule's potential interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic applications. Triazolopyrimidine derivatives have shown promise in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory activities. The compound N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is no exception and has been studied for its potential role in modulating biological pathways associated with these conditions.

One of the key areas of research involving this compound has been its interaction with enzymes and receptors involved in disease pathways. Studies have suggested that the amine and alkoxy groups in the molecule can engage in hydrogen bonding and hydrophobic interactions with biological targets, which may lead to the development of new therapeutic agents. The propan-2-yl substituents are particularly noteworthy as they can influence the compound's solubility and metabolic stability, factors that are crucial for drug-like properties.

The synthesis of N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically starts with the formation of the triazolopyrimidine core through cycloaddition reactions between appropriate precursors. Subsequent functionalization steps introduce the amine and propan-2-yl groups at strategic positions on the ring. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have helped researchers predict how N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine interacts with biological targets at an atomic level. These insights have guided the design of analogs with improved pharmacological profiles. For instance, computational studies have identified that optimizing the length and electronic properties of the alkoxy groups can enhance binding affinity to specific enzymes.

In vitro studies have provided preliminary evidence supporting the potential therapeutic applications of N,3-bis(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. These studies have focused on its interaction with enzymes such as kinases and phosphodiesterases that are implicated in various diseases. Preliminary results suggest that the compound can modulate the activity of these enzymes in a manner that could be therapeutically beneficial. However， further research is needed to fully elucidate its mechanism of action and to assess its safety profile.

The development of novel drug candidates is a complex process that involves not only chemical synthesis but also rigorous biological testing. Navigating through preclinical studies is essential before any compound can move into clinical trials. The unique structural features of N,bis(propan{-}2}-yl)-triazolo[4,5-d]pyrimidin{-}7-amine make it an attractive candidate for further exploration in this context. Its potential to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent.

Future research directions may include exploring synthetic routes that improve scalability and cost-effectiveness for large-scale production. Additionally， investigating the metabolic stability and pharmacokinetic properties will be crucial for determining its suitability as a drug candidate. Collaborations between synthetic chemists， biologists， and pharmacologists will be essential to accelerate the discovery process.

The field of heterocyclic chemistry continues to evolve rapidly， driven by advancements in synthetic methodologies and computational tools。 Compounds like N,bis(propan{-}2}-yl)-triazolo[4,5-d]pyrimidin{-}7-amine exemplify how innovative molecular design can lead to new therapeutic opportunities。 As research progresses， it is likely that more derivatives will be synthesized and tested， further expanding our understanding of their potential applications.